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Compound of Interest

Compound Name: 4-Butoxybenzaldehyde

Cat. No.: B1265825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 4-
Butoxybenzaldehyde (CAS No. 5736-88-9). The following sections detail the physical and

chemical properties, hazard identification, protective measures, and emergency procedures

necessary for the safe use of this compound in a laboratory or research setting.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 4-
Butoxybenzaldehyde.
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Property Value Reference

Molecular Formula C₁₁H₁₄O₂ [1][2][3]

Molecular Weight 178.23 g/mol [1][3][4][5][6]

Appearance
Colorless to light yellow or dark

orange liquid
[1][2][7]

Odor Aldehyde-like, pungent [1][2][7]

Boiling Point
148 - 149 °C @ 10 mmHg; 285

°C (lit.)
[1][4][7][8]

Density 1.031 g/mL at 25 °C (lit.) [4][8]

Flash Point
> 109 °C (> 228.20 °F); > 113

°C (closed cup)
[1][4]

Refractive Index n20/D 1.539 (lit.) [4][8]

Vapor Density 6.1 [1][2]

Hazard Identification and Classification
4-Butoxybenzaldehyde is classified as a hazardous substance. The following table outlines its

GHS hazard classifications.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[4][5]

Signal Word: Warning[4][5]
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NFPA 704 Rating (estimated):

Health: 1[1]

Flammability: 1[1]

Instability: 0[1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Wash hands and any exposed skin thoroughly after handling.[1][7][9]

Use only in a well-ventilated area or outdoors.[1][9]

Avoid breathing mist, vapors, or spray.[7][9]

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

protective clothing.[1][4][9]

Keep the container tightly closed when not in use.[1][7][9]

Avoid contact with skin, eyes, and clothing.[1][2][7]

Do not ingest. If swallowed, seek immediate medical assistance.[7][9]

Handle under an inert atmosphere.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][7][9]

Keep the container tightly closed.[1][7][9]

Store away from incompatible materials such as oxidizing agents and strong bases.[7][9]
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Store under an inert atmosphere, such as nitrogen.[1][3]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-Butoxybenzaldehyde:

Protection Type Recommended Equipment
Standards and
Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

appropriate protective clothing

to prevent skin exposure.

Gloves must satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374.[1][7][10][11]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1][11]

Emergency Procedures
First-Aid Measures
The following diagrams and protocols outline the immediate steps to be taken in case of

exposure.
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Exposure Type Immediate Action

Medical AttentionInhalation Move to fresh air.

Skin Contact Remove contaminated clothing and shoes.

Eye Contact Flush eyes with plenty of water for at least 15 minutes,
 occasionally lifting eyelids.

Ingestion Do NOT induce vomiting.

If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

Get immediate medical aid.

Flush skin with plenty of water for at least 15 minutes.

Rinse mouth with water. If conscious and alert, drink 2-4 cupfuls of milk or water.

Click to download full resolution via product page

Caption: First-aid procedures for 4-Butoxybenzaldehyde exposure.

Experimental Protocols: First-Aid

Inhalation: Remove the individual from the exposure source to fresh air immediately.[1][2][7]

If breathing has stopped, administer artificial respiration.[1][2][7] If breathing is difficult,

provide oxygen.[1] Seek immediate medical attention.[1][2][7]

Skin Contact: Remove all contaminated clothing and shoes.[1][2][7] Immediately flush the

affected skin area with copious amounts of soap and water for at least 15 minutes.[2][7]

Seek medical attention.[1][2][7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to occasionally lift the upper and lower eyelids.[1][2][7] Seek immediate medical

attention.[2][7]
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Ingestion: Do not induce vomiting.[1] If the person is conscious and alert, have them rinse

their mouth with water and drink 2-4 cupfuls of milk or water.[1] Never give anything by

mouth to an unconscious person.[1][2][7] Seek immediate medical attention.[1][2][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[1] Use extinguishing measures that are appropriate for the local circumstances and

surrounding environment.[2]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[1][7] Vapors may be heavier than air and can spread along

the ground.[1] Containers may explode when heated.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH (or equivalent) approved, and full protective gear.[1][2]

[7]

Accidental Release Measures
The following workflow illustrates the steps for managing a spill of 4-Butoxybenzaldehyde.
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Spill Occurs

Ensure adequate ventilation. Remove all sources of ignition. Wear appropriate PPE.

Absorb spill with inert, non-combustible material
(e.g., sand, earth, vermiculite).

Do NOT use combustible materials like sawdust. Sweep up and shovel into suitable, closed containers for disposal. Prevent runoff into storm sewers and ditches.

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for accidental release and spill cleanup.

Experimental Protocols: Spill Cleanup

Personal Precautions: Ensure adequate ventilation and wear proper personal protective

equipment as outlined in Section 4.[1][2]

Environmental Precautions: Prevent the spill from entering storm sewers, ditches, or other

waterways.[1]

Containment and Cleanup:

Remove all sources of ignition.[1]

Absorb the spill using an inert, non-combustible material such as earth, sand, or

vermiculite.[1] Do not use combustible materials like sawdust.[1]
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Sweep or shovel the absorbed material into a suitable, closed container for disposal.[2][7]

Toxicological Information
The toxicological properties of 4-Butoxybenzaldehyde have not been fully investigated.[1][7]

However, available data indicates that it may cause irritation to the eyes, skin, and respiratory

tract.[1][5]

Potential Health Effects:

Eye: May cause eye irritation.[1]

Skin: May cause skin irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

Inhalation: May cause respiratory tract irritation.[1]

Note: Detailed experimental protocols for the toxicological studies that form the basis of these

hazard classifications are not publicly available in the provided search results. These studies

are typically conducted by manufacturers according to standardized guidelines (e.g., OECD

Test Guidelines) but the full reports are often proprietary.

Disposal Considerations
Chemical waste, including 4-Butoxybenzaldehyde and contaminated materials, must be

disposed of in accordance with all applicable local, state, and federal regulations.[9] Do not mix

with other waste streams.[11] Leave chemicals in their original containers and handle

uncleaned containers as you would the product itself.

This guide is intended to provide essential safety information. Always consult the most current

Safety Data Sheet (SDS) for this product before use and ensure that all personnel are

adequately trained in its safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Butoxybenzaldehyde: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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